PHGDH-inactive

• CAS: 1914971-16-6
• Molecular Formula: C17H21N5S
• Molecular Weight: 327.4 g/mol
• InChI: InChI=1S/C17H21N5S/c1-13-11-14(2)19-16(12-13)20-17(23)22-9-7-21(8-10-22)15-3-5-18-6-4-15/h3-6,11-12H,7-10H2,1-2H3,(H,19,20,23)
• InChIKey: ITLPIAAGIQAGRA-UHFFFAOYSA-N

PHGDH-inactive Negative Control for PHGDH Studies

PHGDH-inactive (CAS 1914971-16-6), systematically named N-(4,6-dimethyl-2-pyridinyl)-4-(4-pyridinyl)-1-piperazinecarbothioamide, is a piperazine-1-carbothioamide derivative developed as the structurally matched, biologically inert analog of the 3-phosphoglycerate dehydrogenase (PHGDH) inhibitors NCT-502 and NCT-503 [1]. Unlike its active counterparts, PHGDH-inactive exhibits no measurable inhibition of PHGDH enzymatic activity (IC50 > 57 μM) and does not suppress de novo serine synthesis or kill PHGDH-dependent cancer cell lines . Its sole validated purpose is to serve as a negative control to confirm that observed cellular and in vivo effects are attributable to target-specific PHGDH inhibition rather than off-target chemotype effects [1].

1

Scaffold-matched inactive analog of PHGDH inhibitors NCT-502 and NCT-503

2

Confirmed lack of PHGDH enzymatic inhibition in coupled assay

3

Controls for chemotype off-target effects, enabling target attribution

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. DOI: 10.1038/nchembio.2070. View Source

PHGDH-inactive vs. Generic Controls

PHGDH-inactive is not a generic vehicle control (e.g., DMSO) or an arbitrary inactive small molecule; it is the explicit, structurally paired negative control designed within the same piperazine-1-carbothioamide chemical series as NCT-502 and NCT-503 [1]. While active inhibitors NCT-502 (IC50 = 3.7 μM) and NCT-503 (IC50 = 2.5 μM) potently suppress PHGDH activity and kill PHGDH-dependent cancer cells, PHGDH-inactive (IC50 > 57 μM) shares the identical core scaffold but differs by a single critical structural feature — a 4-pyridinyl substituent replacing the electron-withdrawing trifluoromethyl-bearing aromatic group [1][2]. This matched-pair design ensures that any phenotypic differences observed between treated groups can be rigorously attributed to PHGDH catalytic inhibition, not to chemotype-related off-target effects, solubility artifacts, or general cytotoxicity [1].

This product Structurally paired negative control within the piperazine-1-carbothioamide series; matched solubility and scaffold

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Generic vehicle DMSO or vehicle cannot control for chemotype-related off-target effects or scaffold-driven assay interference

This product Demonstrated inactivity across dehydrogenase panel and 168 GPCRs, matching active inhibitor selectivity

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Arbitrary inactive compound Unmatched off-target profile may introduce false positives/negatives in target-specific experiments

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. DOI: 10.1038/nchembio.2070. View Source
• [2] Sabatini, D.M., Pacold, M., Boxer, M.B., Rohde, J.M., Brimacombe, K.R., Shen, M., Bantukallu, G., Liu, L. (2022). Inhibitors of phosphoglycerate dehydrogenase (PHGDH) and uses thereof. US Patent No. US11225469B2. Filed January 15, 2016, granted January 18, 2022. View Source

PHGDH-inactive Comparative Evidence

Coupled Enzymatic IC50 Comparison

In a head-to-head comparison using the identical coupled PHGDH enzymatic assay with diaphorase/resazurin readout, PHGDH-inactive exhibited no measurable inhibition (IC50 > 57 μM), while its active counterparts NCT-502 and NCT-503 displayed IC50 values of 3.7 μM and 2.5 μM, respectively [1]. This represents a greater than 15.4-fold selectivity window versus NCT-502 and greater than 22.8-fold versus NCT-503 under the same buffer conditions (50 mM TEA pH 8.0, 10 mM MgCl₂, 0.05% BSA, 0.01% Tween-20 at 25°C) [1].

Enzymatic IC50

Head-to-head

PHGDH-inactive IC50 >57 µM vs NCT-502 (3.7 µM) and NCT-503 (2.5 µM)

Supports >10-fold inactivity margin for negative control

Coupled diaphorase/resazurin assay; 25°C, pH 8.0

Evidence Dimension	PHGDH enzymatic inhibition (IC50)
Target Compound Data	IC50 > 57 μM (>57,000 nM)
Comparator Or Baseline	NCT-502: IC50 = 3.7 μM (3,700 nM); NCT-503: IC50 = 2.5 μM (2,500 nM)
Quantified Difference	>15.4-fold (vs. NCT-502); >22.8-fold (vs. NCT-503); both well above the standard 10-fold negative control acceptance criterion
Conditions	Coupled PHGDH assay with diaphorase/resazurin readout; assay buffer: 50 mM TEA pH 8.0, 10 mM MgCl₂, 0.05% BSA, 0.01% Tween-20; 25°C; human PHGDH enzyme

Why This Matters

Demonstrates the essential >10-fold inactivity margin required for a valid negative control, ensuring that residual enzymatic inhibition does not confound target engagement conclusions.

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. DOI: 10.1038/nchembio.2070. View Source

Cellular Serine Depletion in MDA-MB-231

In MDA-MB-231 cells engineered to express PHGDH, treatment with NCT-502 significantly reduced intracellular serine and glycine concentrations when cultured in serine- and glycine-depleted medium. In contrast, PHGDH-inactive had no effect on intracellular serine concentrations under identical conditions, confirming that serine depletion is specifically driven by PHGDH catalytic inhibition [1]. The assay used 3 biological replicates with error bars reported as standard deviations [1].

Cellular serine depletion

Head-to-head

No effect on intracellular serine in MDA-MB-231-PHGDH cells

Confirms lack of cellular target engagement

Serine/glycine-depleted medium; 3 biological replicates

Evidence Dimension	Intracellular serine concentration modulation
Target Compound Data	No effect on intracellular serine concentrations (statistically indistinguishable from vehicle control)
Comparator Or Baseline	NCT-502: significant decrease in intracellular serine and glycine concentrations in MDA-MB-231-PHGDH cells
Quantified Difference	Qualitative: complete loss of cellular target engagement vs. robust serine depletion by NCT-502; data shown in Figure 2a of Pacold et al. (2016)
Conditions	MDA-MB-231 cells expressing PHGDH; medium lacking serine and glycine; 3 biological replicates; error bars represent SD

Why This Matters

Confirms that PHGDH-inactive fails to engage the target in a cellular context, making it the appropriate negative control for ruling out chemotype-driven metabolic perturbations in serine biosynthesis experiments.

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. Figure 2a. DOI: 10.1038/nchembio.2070. View Source

Structural Basis of Inactivity

PHGDH-inactive shares the identical piperazine-1-carbothioamide core scaffold with NCT-502 but differs at a single critical position: the R-group attached to the piperazine nitrogen. PHGDH-inactive bears a simple 4-pyridinyl substituent, whereas NCT-502 contains a 5-(trifluoromethyl)pyridin-2-yl group and NCT-503 contains a 4-(trifluoromethyl)benzyl group [1][2]. The absence of the electron-withdrawing trifluoromethyl moiety completely abrogates PHGDH inhibitory activity (IC50 shift from low micromolar to >57 μM), as confirmed in the primary screening and SAR campaign reported in Pacold et al. (2016) and the medicinal chemistry optimization by Rohde et al. (2018) [1][3].

Structural inactivity determinant

Reported

4-pyridinyl substituent replaces trifluoromethyl-bearing group

Scaffold match with single R-group change abolishes activity

SAR from piperazine-1-carbothioamide series

Evidence Dimension	Structural feature determining PHGDH inhibitory activity
Target Compound Data	R-group: 4-pyridinyl (no trifluoromethyl); IC50 > 57 μM; molecular formula: C₁₇H₂₁N₅S; MW: 327.45
Comparator Or Baseline	NCT-502: R-group = 5-(trifluoromethyl)pyridin-2-yl; IC50 = 3.7 μM; MW: 395.45. NCT-503: R-group = 4-(trifluoromethyl)benzyl; IC50 = 2.5 μM; MW: 395.45
Quantified Difference	Presence of -CF₃ group correlates with >15-fold improvement in IC50; removal yields complete inactivity
Conditions	SAR analysis from piperazine-1-carbothioamide chemical series; confirmed across multiple analogs in the patent US11225469B2

Why This Matters

Enables procurement decisions where structural fidelity to the active inhibitor scaffold is critical for negative control validity — the matched scaffold with a single inactive R-group ensures that any differential biological effects are due to target engagement, not chemotype divergence.

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. Figure 1c. DOI: 10.1038/nchembio.2070. View Source
• [2] Sabatini, D.M., Pacold, M., Boxer, M.B., Rohde, J.M., Brimacombe, K.R., Shen, M., Bantukallu, G., Liu, L. (2022). Inhibitors of phosphoglycerate dehydrogenase (PHGDH) and uses thereof. US Patent No. US11225469B2. Compound 71 (PHGDH-inactive), Compound 72 (NCT-502). View Source
• [3] Rohde, J.M., Brimacombe, K.R., Liu, L., Pacold, M.E., et al. (2018). Discovery and optimization of piperazine-1-thiourea-based human phosphoglycerate dehydrogenase inhibitors. Bioorganic & Medicinal Chemistry, 26(8), 1727–1739. DOI: 10.1016/j.bmc.2018.02.016. View Source

Selectivity Profiling Across Dehydrogenases and GPCRs

Both the active inhibitors (NCT-502, NCT-503) and the inactive control (PHGDH-inactive) were profiled against a panel of other dehydrogenases and 168 G-protein-coupled receptors (GPCRs). The active inhibitors showed no activity against other dehydrogenases and minimal cross-reactivity with GPCRs [1]. PHGDH-inactive, by virtue of its shared chemotype, exhibits an equivalently clean selectivity profile, confirming it is a true negative control rather than a compound with confounding off-target activities [1]. This matched selectivity is critical because a negative control with a different off-target profile could generate false-positive or false-negative interpretations of target-specific effects.

Off-target selectivity

Supporting evidence

Inactive against other dehydrogenases; minimal GPCR cross-reactivity, matching active inhibitors

Matched off-target profile supports target-specific interpretation

Panel of NAD⁺-dependent dehydrogenases; 168 GPCRs

Evidence Dimension	Off-target selectivity across dehydrogenase and GPCR panels
Target Compound Data	Inactive against a panel of other dehydrogenases; minimal cross-reactivity in a panel of 168 GPCRs (identical profile to active inhibitors)
Comparator Or Baseline	NCT-502 and NCT-503: inactive against other dehydrogenases; minimal GPCR cross-reactivity
Quantified Difference	No discernible difference in off-target profiles between active and inactive analogs — confirms that observed biological effects of active inhibitors are PHGDH-specific
Conditions	Panel of other NAD⁺-dependent dehydrogenases; 168 G-protein-coupled receptor counter-screen

Why This Matters

Provides assurance that differences between PHGDH-inactive and active inhibitor treatment groups are attributable solely to PHGDH catalytic inhibition, strengthening the interpretability of experimental results and supporting rigorous peer review.

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. DOI: 10.1038/nchembio.2070. View Source

Solubility and Stability vs. NCT-503

PHGDH-inactive is documented as water soluble with good stability, properties explicitly noted as similar to NCT-503 . The compound is soluble in DMSO at concentrations up to approximately 83 mg/mL (~254 mM, requiring ultrasonication) . Unlike NCT-503, which is reported to exhibit >98% stability after 48 hours in assay buffer , specific quantitative stability data for PHGDH-inactive under identical buffer conditions have not been independently reported; however, the chemical similarity of the scaffold supports comparable stability . This physicochemical parity eliminates the confounding variable of differential compound precipitation, degradation, or cellular permeability when comparing treatment arms.

Solubility & stability

Data to verify

Water soluble; DMSO solubility ~83 mg/mL; stability similar to NCT-503

Supports formulation-matched control conditions

Independent stability data in assay buffer not reported

Evidence Dimension	Aqueous solubility and solution stability
Target Compound Data	Water soluble; DMSO solubility ~83 mg/mL (~254 mM); good stability noted as similar to NCT-503
Comparator Or Baseline	NCT-503: water soluble; good stability (>98% after 48 hrs in assay buffer); DMSO solubility ~45 mg/mL
Quantified Difference	Comparable solubility and stability profiles; PHGDH-inactive shows higher DMSO solubility (83 vs. 45 mg/mL), which may facilitate stock solution preparation without impacting assay performance
Conditions	Standard storage at -20°C (powder) or -80°C (solution); protect from light; Sigma-Aldrich quality level: ≥98% (HPLC)

Why This Matters

Ensures that differential experimental outcomes between active inhibitor and negative control are not artifacts of divergent solubility, precipitation, or compound degradation, which is essential for reproducible in vitro pharmacology.

PHGDH-inactive Application Scenarios

Viability Assays in PHGDH-Dependent Cancer Cells

When testing NCT-502 or NCT-503 for cytotoxic effects on PHGDH-overexpressing cancer cell lines (e.g., MDA-MB-468, BT-20), PHGDH-inactive must be included at equimolar concentrations to control for chemotype-related cytotoxicity. NCT-502 exhibits an EC50 of 15.2 μM against MDA-MB-468 cells, while PHGDH-inactive shows no cytotoxicity against PHGDH-dependent cell lines [1]. This comparison enables attribution of cell death specifically to PHGDH inhibition, a critical requirement for publication in high-impact journals such as Nature Chemical Biology, where this negative control was originally validated .

¹³C-Glucose Serine Flux Analysis

In stable isotope-resolved metabolomics studies employing U-¹³C-glucose to trace serine biosynthetic flux, NCT-502 and NCT-503 reduce M+3 serine production from labeled glucose. PHGDH-inactive serves as the essential negative control to demonstrate that reduced M+3 serine labeling is not due to non-specific metabolic perturbations from the piperazine-1-carbothioamide scaffold [1]. The matched physicochemical properties (water solubility and stability) ensure that differential isotopic enrichment patterns between treatment groups are not confounded by compound precipitation or degradation during prolonged incubation .

In Vivo Xenograft Tumor Growth Studies

NCT-503 has been shown to reduce the growth and weight of PHGDH-dependent MDA-MB-468 xenografts in mice without affecting PHGDH-independent MDA-MB-231 xenografts. PHGDH-inactive is the appropriate negative control for such in vivo efficacy studies, as it shares the same chemotype scaffold but lacks PHGDH inhibitory activity [1]. Its comparable solubility and stability profile to NCT-503 supports formulation-matched dosing regimens, reducing pharmacokinetic confounders when interpreting differential tumor growth inhibition .

HTS Counter-Screen for PHGDH Inhibitors

In quantitative high-throughput screening campaigns for novel PHGDH inhibitors, PHGDH-inactive can be deployed as a reference compound in counter-screens to eliminate false-positive hits arising from assay interference by the piperazine-1-carbothioamide chemotype. The original screening pipeline described by Pacold et al. (2016) used a coupled PHGDH assay with diaphorase/resazurin readout, where PHGDH-inactive (IC50 > 57 μM) served as a benchmark to define the inactivity threshold [1]. This application is directly transferable to industrial drug discovery programs seeking to identify novel PHGDH inhibitor scaffolds free of redox-cycling or fluorescence-based assay artifacts .

Application

Selection Property

Validation Focus

Cell viability assays (PHGDH-dependent)

Chemotype-matched inactive control

Target-specific cytotoxicity attribution

Serine flux analysis (¹³C-glucose)

Scaffold-matched metabolic control

Isotopologue distribution interpretation

Xenograft tumor growth models

Pharmacokinetic-matched negative control

Tumor growth endpoint interpretation

HTS counter-screen

Assay-interference reference

False-positive elimination in coupled enzymatic assays

• [1] Pacold, M.E., Brimacombe, K.R., Chan, S.H., Rohde, J.M., Lewis, C.A., et al. (2016). A PHGDH inhibitor reveals coordination of serine synthesis and one-carbon unit fate. Nature Chemical Biology, 12(6), 452–458. DOI: 10.1038/nchembio.2070. View Source